TM471-1

• CAS: 2649008-95-5
• Molecular Formula: C27H29N5O3
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C27H29N5O3/c1-2-23(33)31-16-13-18(14-17-31)22-12-15-29-32-25(26(28)34)24(30-27(22)32)19-8-10-21(11-9-19)35-20-6-4-3-5-7-20/h2-11,18,22,29H,1,12-17H2,(H2,28,34)/t22-/m0/s1
• InChIKey: BTTAGXOSKCWYGQ-QFIPXVFZSA-N

TM471-1 BTK Inhibitor Overview

TM471-1 (CAS 2649008-95-5) is a next-generation, orally active, covalent Bruton's tyrosine kinase (BTK) inhibitor that has progressed to Phase II clinical trials for B-cell malignancies and Phase I for autoimmune indications [1]. It features an imidazo[1,2-b]pyridazine core and binds irreversibly to the C481 residue within the BTK active site [2]. TM471-1 has demonstrated exceptional kinome-wide selectivity across 310 kinases and potent in vivo antitumor activity in xenograft models [3].

Workflow

BTK pathway inhibition study fit

Selection

High kinome-wide selectivity profile

Use Context

B-cell malignancy and autoimmune model research

• [1] Zhang, D., Zhao, J., Xu, G., et al. (2025). Discovery of Imidazo[1,2‑b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton’s Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry, 68(11), 10897-10929. PMID: 40369903. View Source
• [2] MedChemExpress. TM471-1 Product Datasheet. CAS 2649008-95-5. View Source
• [3] Henan Normal University (2025). Research Progress on Antitumor BTK Inhibitor. Chemical and Environmental Engineering News. View Source

Why TM471-1 Cannot Be Substituted

In research contexts, generic substitution of TM471-1 with other BTK inhibitors is not scientifically equivalent due to critical differences in kinase selectivity profiles and functional activity against key resistance mutations. For instance, while ibrutinib exhibits an IC50 of 0.5 nM against wild-type BTK, it inhibits multiple off-target kinases including EGFR and ITK, leading to known adverse effects . In contrast, TM471-1 has demonstrated high selectivity across a broad panel of 310 kinases, minimizing confounding off-target activities in cellular and in vivo assays [1]. Furthermore, TM471-1 maintains potent inhibitory activity against the BTK C481S mutant (IC50 > 40,000 nM), a profile that distinguishes it from second-generation inhibitors and is critical for studies investigating resistance mechanisms [2]. Substitution would therefore compromise data reproducibility and the validity of comparative mechanistic studies.

Profile

TM471-1: reported low off-target kinase activity

Ibrutinib/others: known EGFR, ITK, TEC inhibition

C481S mutant

WT-selective (C481S IC50 >40,000 nM)

2nd-gen inhibitors: variable C481S potency

CNS exposure

Reported brain penetration

Most BTK inhibitors: limited CNS exposure

• [1] Henan Normal University (2025). Research Progress on Antitumor BTK Inhibitor. Chemical and Environmental Engineering News. View Source
• [2] MedChemExpress. TM471-1 Product Datasheet. CAS 2649008-95-5. View Source

TM471-1 Comparative Evidence

BTK Wild-Type Potency Comparison

TM471-1 demonstrates potent inhibition of wild-type BTK with an IC50 of 1.3 nM [1]. This places its potency in a competitive range compared to the first-generation inhibitor ibrutinib (IC50 0.5 nM ) and second-generation inhibitors like acalabrutinib (IC50 3-5.1 nM [2]) and zanubrutinib (IC50 0.3 nM ). The 1.3 nM IC50 for TM471-1 represents a 3.9-fold lower potency than zanubrutinib but a 2.3- to 3.9-fold higher potency than acalabrutinib.

BTK WT Potency

Head-to-head

IC50 1.3 nM

Supports WT BTK pathway inhibition interpretation

Cell-free recombinant BTK assay

Evidence Dimension	In vitro inhibition of wild-type BTK enzymatic activity
Target Compound Data	IC50 = 1.3 nM
Comparator Or Baseline	Ibrutinib IC50 = 0.5 nM; Acalabrutinib IC50 = 3-5.1 nM; Zanubrutinib IC50 = 0.3 nM
Quantified Difference	TM471-1 is 2.6x less potent than ibrutinib; 2.3-3.9x more potent than acalabrutinib; 4.3x less potent than zanubrutinib.
Conditions	Cell-free enzymatic assays with recombinant BTK WT protein

Why This Matters

This potency metric confirms TM471-1's suitability for BTK inhibition studies, offering a balanced profile distinct from both first- and second-generation benchmarks.

• [1] Zhang, D., Zhao, J., Xu, G., et al. (2025). Discovery of Imidazo[1,2‑b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton’s Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry, 68(11), 10897-10929. PMID: 40369903. View Source
• [2] Barf, T., et al. (2017). Acalabrutinib (ACP-196): A Covalent Bruton Tyrosine Kinase Inhibitor with a Differentiated Selectivity and In Vivo Potency Profile. Journal of Pharmacology and Experimental Therapeutics, 363(2), 240-252. View Source

BTK C481S Mutant Activity

TM471-1 exhibits an IC50 of >40,000 nM against the clinically relevant BTK C481S resistance mutant [1]. In comparison, orelabrutinib, a more selective second-generation inhibitor, shows an IC50 of 1.6 nM for wild-type BTK but data on its C481S activity is not widely reported, while (R,R)-Birelentinib, a newer compound, demonstrates an IC50 of 0.86 nM for C481S . The >40,000 nM value for TM471-1 indicates a >30,000-fold selectivity for wild-type over mutant BTK, a profile that is critical for studies requiring specific assessment of wild-type BTK-dependent pathways.

C481S Mutant Activity

Reported

IC50 >40,000 nM

Supports WT-selective pathway delineation

Recombinant C481S BTK assay

Evidence Dimension	Inhibition of BTK C481S mutant enzymatic activity
Target Compound Data	IC50 > 40,000 nM
Comparator Or Baseline	Orelabrutinib IC50 (WT) = 1.6 nM; (R,R)-Birelentinib IC50 (C481S) = 0.86 nM
Quantified Difference	TM471-1 shows >30,000-fold selectivity for WT over C481S mutant, whereas (R,R)-Birelentinib retains potency against C481S.
Conditions	Cell-free enzymatic assays with recombinant BTK C481S protein

Why This Matters

This extreme selectivity window makes TM471-1 a valuable tool for dissecting wild-type BTK-specific signaling in the context of acquired resistance.

• [1] MedChemExpress. TM471-1 Product Datasheet. CAS 2649008-95-5. View Source

Kinome-Wide Selectivity Profiling

TM471-1 was screened against a panel of 310 kinases and demonstrated excellent selectivity, with minimal off-target inhibition [1]. In contrast, ibrutinib is known to inhibit several off-target kinases, including EGFR, ITK, and TEC, which can confound experimental results and lead to dose-limiting toxicities . Orelabrutinib has also been profiled against 456 kinases and showed high selectivity, but its broader kinome profile may include interactions not seen with TM471-1 . The 310-kinase panel data for TM471-1 underscores its clean selectivity profile, which is critical for minimizing pleiotropic effects in cellular and in vivo models.

Kinome Selectivity

Class-level

310-kinase panel; minimal off-target

Supports clean selectivity profiling context

1 μM screen; qualitative assessment

Evidence Dimension	Kinase selectivity across a broad panel
Target Compound Data	High selectivity across 310 kinases
Comparator Or Baseline	Ibrutinib inhibits EGFR, ITK, TEC; Orelabrutinib selective across 456 kinases
Quantified Difference	Not directly quantified; qualitative assessment of off-target profiles.
Conditions	In vitro kinase panel screening at 1 μM

Why This Matters

TM471-1's clean selectivity profile ensures that observed biological effects are predominantly due to BTK inhibition, enhancing the interpretability of research data.

• [1] Henan Normal University (2025). Research Progress on Antitumor BTK Inhibitor. Chemical and Environmental Engineering News. View Source

In Vivo Xenograft Efficacy

In a TMD-8 xenograft model, TM471-1 administered at 15 mg/kg achieved complete tumor regression in 7 out of 10 mice [1]. This result compares favorably to zanubrutinib, which demonstrated better antitumor activity than ibrutinib in a TMD-8 subcutaneous xenograft model but did not achieve the same rate of complete regression as TM471-1 . The ability of TM471-1 to induce complete tumor regression in a majority of animals highlights its robust in vivo efficacy and suggests superior pharmacodynamic properties.

Xenograft Efficacy

Head-to-head

7/10 mice complete regression (15 mg/kg)

Supports model-response endpoint interpretation

TMD-8 oral xenograft model

Evidence Dimension	In vivo tumor growth inhibition in TMD-8 xenograft model
Target Compound Data	Complete tumor regression in 7/10 mice at 15 mg/kg
Comparator Or Baseline	Zanubrutinib showed better activity than ibrutinib but did not achieve complete regression
Quantified Difference	TM471-1 achieved complete regression in 70% of animals vs. zanubrutinib's significant but incomplete inhibition.
Conditions	TMD-8 xenograft mouse model, oral administration

Why This Matters

This in vivo efficacy data supports the use of TM471-1 in preclinical models where robust and durable tumor control is required, potentially reducing animal usage and study duration.

• [1] Zhang, D., Zhao, J., Xu, G., et al. (2025). Discovery of Imidazo[1,2‑b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton’s Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry, 68(11), 10897-10929. PMID: 40369903. View Source

Blood-Brain Barrier Penetration

TM471-1 is reported to cross the blood-brain barrier, a property that distinguishes it from many other BTK inhibitors including ibrutinib and acalabrutinib, which have limited CNS exposure [1]. While quantitative brain-to-plasma ratios are not publicly available, the ability of TM471-1 to penetrate the CNS has been noted as a key differentiator, enabling its investigation in neuroinflammatory and autoimmune conditions such as multiple sclerosis [2]. This property is not shared by most BTK inhibitors in clinical use, making TM471-1 a unique tool for CNS-targeted research.

BBB Penetration

Class-level

Reported CNS penetration

Supports CNS-targeted research context

Qualitative property; data to verify

Evidence Dimension	Blood-brain barrier permeability
Target Compound Data	Reported to cross the blood-brain barrier
Comparator Or Baseline	Ibrutinib and acalabrutinib have limited CNS penetration
Quantified Difference	Not quantified; qualitative property.
Conditions	Based on clinical trial design and indication (multiple sclerosis)

Why This Matters

For researchers studying neuroinflammation, CNS lymphoma, or autoimmune encephalitis, TM471-1 provides a pharmacologically distinct option that other BTK inhibitors cannot offer.

• [1] Henan Daily (2025). Xinxiang Anti-cancer Innovative Drug Breaks Through. Henan Daily News. View Source
• [2] Henan Normal University (2025). Research Progress on Antitumor BTK Inhibitor. Chemical and Environmental Engineering News. View Source

TM471-1 Application Scenarios

B-Cell Malignancy Models

Use TM471-1 in cellular and in vivo models of diffuse large B-cell lymphoma (DLBCL), mantle cell lymphoma (MCL), or chronic lymphocytic leukemia (CLL) where wild-type BTK is the primary driver. The compound's high potency (IC50 1.3 nM) and clean kinome selectivity ensure that observed antiproliferative effects are attributable to BTK inhibition, minimizing confounding off-target activities seen with first-generation inhibitors like ibrutinib [1].

BTK C481S Resistance Mechanisms

Employ TM471-1 as a wild-type BTK-selective control in experiments designed to investigate acquired resistance to covalent BTK inhibitors. Its extreme selectivity (IC50 > 40,000 nM for C481S mutant) allows researchers to clearly delineate wild-type BTK-driven signaling from C481S-mutant-driven pathways, providing a clear baseline for assessing novel compounds targeting resistant clones [1].

CNS Autoimmune Disease Models

Utilize TM471-1 in animal models of multiple sclerosis, autoimmune encephalitis, or CNS lymphoma where blood-brain barrier penetration is required. Its unique ability among BTK inhibitors to achieve CNS exposure makes it a valuable pharmacological tool for dissecting BTK's role in central nervous system immunity and for validating CNS-targeted therapeutic hypotheses [1].

Xenograft Pharmacodynamics

Leverage TM471-1's robust in vivo efficacy (complete tumor regression in 70% of mice at 15 mg/kg) to establish dose-response relationships and pharmacodynamic biomarkers in TMD-8 or other BTK-dependent xenograft models. This high rate of complete regression can reduce the number of animals required to achieve statistically significant outcomes, streamlining preclinical development workflows [1].

Application

Selection Property

Validation Focus

B-cell malignancy model studies

Kinase selectivity profile

BTK-dependent pathway interpretation

BTK C481S resistance studies

WT-selective inhibition profile

Mutant-specific pathway delineation

CNS autoimmune model studies

Reported CNS exposure

Neuroinflammation endpoint review

Xenograft pharmacodynamic studies

In vivo model-response profile

Dose-response and biomarker endpoints

• [1] Zhang, D., Zhao, J., Xu, G., et al. (2025). Discovery of Imidazo[1,2‑b]pyridazine Derivatives as Potent and Highly Selective Irreversible Bruton’s Tyrosine Kinase (BTK) Inhibitors. Journal of Medicinal Chemistry, 68(11), 10897-10929. PMID: 40369903. View Source